3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3,4-dichloro-N-[(6-hydroxynaphthalen-1-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H12Cl2N2O2S/c19-14-7-4-11(9-15(14)20)17(24)22-18(25)21-16-3-1-2-10-8-12(23)5-6-13(10)16/h1-9,23H,(H2,21,22,24,25)
• InChI Key: HYFNLGAVSYDTJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)O)C(=C1)NC(=S)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H12Cl2N2O2S
• Molecular Weight: 391.3 g/mol

Description

3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide, also known as DCTB, is a chemical compound that has been widely used in scientific research. It is a thioamide derivative that has been synthesized through various methods.

Mechanism of Action

3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide acts as a fluorescent probe by binding to the active site of PTPs. It undergoes a conformational change upon binding, which results in an increase in fluorescence intensity. This change in fluorescence can be used to monitor the activity of PTPs in real-time. In addition, this compound has been shown to inhibit the activity of PTPs by binding to their active site and blocking their catalytic activity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal cytotoxicity and has been used in live-cell imaging studies. It has been shown to selectively label PTPs and has been used to study their activity and regulation in various cell types. In addition, this compound has been shown to inhibit the activity of PTPs and has shown promising results in preclinical studies as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide has several advantages for lab experiments, including its high selectivity for PTPs, its ability to label PTPs in live cells, and its potential as a therapeutic agent. However, there are also limitations to its use, including its limited solubility in aqueous solutions and its potential for non-specific binding to other proteins.

Future Directions

There are several future directions for the use of 3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide in scientific research. These include the development of more efficient synthesis methods, the optimization of its use as a fluorescent probe for live-cell imaging, and the development of more potent PTP inhibitors based on the structure of this compound. In addition, this compound could be used in combination with other fluorescent probes to study the regulation of cellular signaling pathways in greater detail.

Synthesis Methods

3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide can be synthesized through various methods, including the reaction of 3,4-dichlorobenzoyl chloride with 6-hydroxy-1-naphthylamine followed by the reaction with thiourea. Another method involves the reaction of 3,4-dichlorobenzoic acid with 6-hydroxy-1-naphthylamine followed by the reaction with thionyl chloride and thiourea. These methods have been reported in the literature and have been used to synthesize this compound with high yield and purity.

Scientific Research Applications

3,4-dichloro-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide has been used in scientific research as a fluorescent probe for the detection of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play an important role in the regulation of cellular signaling pathways. This compound has been shown to selectively label PTPs and has been used to study their activity and regulation in various cell types. In addition, this compound has been used in the development of PTP inhibitors and has shown promising results in preclinical studies.